molecular formula C12H11BrOS B8399472 3-Bromo-2-ethoxy-5-phenylthiophene

3-Bromo-2-ethoxy-5-phenylthiophene

Cat. No.: B8399472
M. Wt: 283.19 g/mol
InChI Key: JFRKFTBSQWNTNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-ethoxy-5-phenylthiophene is a useful research compound. Its molecular formula is C12H11BrOS and its molecular weight is 283.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11BrOS

Molecular Weight

283.19 g/mol

IUPAC Name

3-bromo-2-ethoxy-5-phenylthiophene

InChI

InChI=1S/C12H11BrOS/c1-2-14-12-10(13)8-11(15-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3

InChI Key

JFRKFTBSQWNTNO-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(S1)C2=CC=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

150 ml of anhydrous THF and 6.5 g (23 mmol) of 3,5-dibromo-2-ethoxythiophene was added into a flask under argon atmosphere. Then, 15 ml (25 mmol) of a solution containing 15% n-butylithium hexane was slowly dripped into it at −78° C. After being stirred for 1 hour at −78° C., 9.1 ml (34 mmol) of tri-n-butyl borate was slowly dripped into it and was stirred for 1.5 hours. After being returned to a room temperature and quenched with water, 4.6 g (23 mmol) of iodobenzene, 1.1 g (0.95 mmol) of Pd(PPh3)4, and 50 ml of 20 wt % Na2CO3 aqueous solution was added to the solution and was refluxed overnight at 70° C. The reaction solution was extracted with ether, was washed with a salt solution, and was dried with magnesium sulfate. After filtering out the magnesium sulfate and evaporating the solvent, the product was developed with hexane on a silica column to give 3-bromo-2-ethoxy-5-phenylthiophene (Rf=0.31). The yield was 4.9 g in weight and 76% in percentage.
[Compound]
Name
solution
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
9.1 mL
Type
reactant
Reaction Step Two
Quantity
4.6 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.1 g
Type
catalyst
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
6.5 g
Type
reactant
Reaction Step Four
Name
Quantity
150 mL
Type
solvent
Reaction Step Four

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